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Benzo[d]isothiazole-3(2H)-thione

1,1-dioxide

Cat. No.: B1274213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the direct electrophilic α-cyanation of β-

keto esters. This method utilizes a hypervalent iodine benziodoxole-derived cyano reagent,

offering a rapid and efficient route to synthesize α-cyano-β-keto esters. These products are

valuable intermediates in the synthesis of various pharmaceuticals and biologically active

compounds.[1][2]

The described protocol is notable for its mild reaction conditions, proceeding at room

temperature without the need for a catalyst, and is typically complete within 10 minutes.[2][3][4]

This method is highly effective for producing highly functionalized quaternary carbon-centered

nitriles in high to excellent yields.[2][3][4] The cyanating agent, 1-cyano-1,2-benziodoxol-3(1H)-

one (CBX), is a stable, solid reagent that is safer to handle compared to many traditional

cyanating agents.[1][5]

Data Presentation: Substrate Scope and Yields
The direct electrophilic cyanation using cyano benziodoxole has been successfully applied to a

variety of β-keto esters. The reaction is generally high-yielding and rapid. A summary of

representative substrates and their corresponding product yields is presented below.
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Entry
Substrate (β-
Keto Ester)

Product
Reaction Time
(min)

Yield (%)

1

2-Methyl-1-

indanone-2-

carboxylate

2-Cyano-2-

methyl-1-

indanone-2-

carboxylate

10 95

2

2-Ethyl-1-

indanone-2-

carboxylate

2-Cyano-2-ethyl-

1-indanone-2-

carboxylate

10 98

3

2-Propyl-1-

indanone-2-

carboxylate

2-Cyano-2-

propyl-1-

indanone-2-

carboxylate

10 96

4

2-Butyl-1-

indanone-2-

carboxylate

2-Cyano-2-butyl-

1-indanone-2-

carboxylate

10 94

5

2-Allyl-1-

indanone-2-

carboxylate

2-Cyano-2-allyl-

1-indanone-2-

carboxylate

10 92

6

2-Benzyl-1-

indanone-2-

carboxylate

2-Cyano-2-

benzyl-1-

indanone-2-

carboxylate

10 99

Note: The above data is a representation of typical results and may vary based on specific

experimental conditions.

Experimental Protocols
Materials and Reagents

β-Keto ester substrate

1-Cyano-1,2-benziodoxol-3(1H)-one (Cyano benziodoxole, CBX)
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Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Hexane

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for workup and purification

Silica gel for column chromatography

General Protocol for the α-Cyanation of β-Keto Esters
This procedure describes a general method for the electrophilic cyanation of a β-keto ester at a

0.1 mmol scale.

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add

the β-keto ester (0.1 mmol, 1.0 equivalent).

Solvent Addition: Add anhydrous DMF (0.2 mL) to the flask to dissolve the substrate.

Addition of Cyanating Reagent: To the stirred solution, add cyano benziodoxole (CBX) (0.12

mmol, 1.2 equivalents) in one portion at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction is typically

complete within 10 minutes. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup:
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Upon completion of the reaction, dilute the mixture with ethyl acetate.

Wash the organic layer with saturated aqueous NaHCO₃ solution, followed by brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure α-

cyano-β-keto ester.

Visualizations
Experimental Workflow Diagram
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Reaction Setup

Cyanation Reaction

Workup

Purification

Start

Add β-Keto Ester (1.0 eq) to flask

Add anhydrous DMF

Dissolve substrate with stirring

Add Cyano Benziodoxole (1.2 eq)

Stir at room temperature for 10 min

Dilute with Ethyl Acetate

Wash with sat. NaHCO₃

Wash with Brine

Dry over Na₂SO₄ or MgSO₄

Filter and concentrate

Flash Column Chromatography

Pure α-Cyano-β-Keto Ester

Click to download full resolution via product page

Caption: Workflow for the electrophilic cyanation of β-keto esters.
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Proposed Reaction Mechanism

β-Keto Ester + Cyano Benziodoxole (CBX)

Enolate/Enol Formation of β-Keto Ester

in DMF

Nucleophilic attack of enolate on electrophilic CBX

Electrophilic Cyanation

Transient Intermediate

Formation of α-Cyano-β-Keto Ester + Byproduct

Elimination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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